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Compound of Interest

Compound Name: TRANID

Cat. No.: B188043

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling and disposal of chemical reagents is paramount. This document provides a
comprehensive, step-by-step guide for the proper disposal of TRANID, a solid carbamate
insecticide. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Immediate Safety and Handling Precautions

TRANID is a cholinesterase inhibitor, and acute exposure can lead to a cholinergic crisis. When
handling TRANID, appropriate personal protective equipment (PPE) is mandatory. This
includes, but is not limited to:

Eye Protection: Safety glasses with side shields or goggles.

e Hand Protection: Neoprene or nitrile gloves are recommended. Latex gloves do not offer
sufficient protection.

o Body Protection: A lab coat or chemical-resistant apron.

» Respiratory Protection: Use in a well-ventilated area. If dust is likely to be generated, a
NIOSH-approved respirator is necessary.

In case of a spill, immediately alert personnel in the vicinity and evacuate the area if necessary.
For small spills, absorb the solid material with sand or another non-combustible absorbent and
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place it into a sealed, labeled container for disposal.[1]

Quantitative Data for TRANID

The following tables summarize the known physical, chemical, and toxicological properties of
TRANID.

Table 1: Physical and Chemical Properties of TRANID[1][2][3][4]

Property Value

[(E)-[(1S,3R,4R,6R)-3-chloro-6-cyano-2-

Chemical Name bicyclo[2.2.1]heptanylidene]amino] N-
methylcarbamate

CAS Number 15271-41-7

Molecular Formula C10H12CIN3O2

Molecular Weight 241.67 g/mol

Appearance Solid

Melting Point 143.5°C

Solubility 1.996 g/L (temperature not specified)

Table 2: Toxicological and Hazard Data for TRANID[1][2][3]
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Hazard Information

Description

Primary Hazard

Acute Toxic, Environmental Hazard

Health Hazard

High oral and dermal toxicity. Carbamates are

cholinesterase inhibitors.

Decomposition

When heated to decomposition, it emits very
toxic fumes of chlorine-containing compounds

and nitrogen oxides.

Environmental Hazard

Toxic to aquatic organisms, may cause long-

term adverse effects in the aquatic environment.

Step-by-Step Disposal Procedure

The recommended disposal procedure for TRANID involves chemical degradation through

alkaline hydrolysis, followed by disposal as hazardous waste. This multi-step process ensures

that the compound's hazardous properties are neutralized before final disposal.

Experimental Protocol: Alkaline Hydrolysis of TRANID

This protocol is based on general procedures for the chemical degradation of carbamate

insecticides.[5][6][7][8]

Materials:

¢ TRANID waste

o Sodium hydroxide (NaOH), pellets or concentrated solution

o Water

» Ethanol (optional, to aid dissolution)

o Appropriate reaction vessel (e.g., three-neck round-bottom flask)

e Heating mantle
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o Stirrer

e pH meter or pH paper

o Personal Protective Equipment (PPE)
Procedure:

e Preparation: In a designated fume hood, prepare a reaction vessel large enough to
accommodate the TRANID waste and the hydrolysis solution.

» Dissolution: If the TRANID waste is a solid, it may be dissolved in a minimal amount of a
suitable solvent like ethanol to facilitate the reaction.

» Alkaline Solution Preparation: Prepare a concentrated solution of sodium hydroxide. A
common recommendation for carbamate disposal is a strongly alkaline solution.

e Reaction: Slowly add the sodium hydroxide solution to the TRANID mixture while stirring.
The reaction is typically carried out at room temperature, but gentle heating may be applied
to accelerate the hydrolysis of more stable carbamates.

e Monitoring: Monitor the pH of the reaction mixture to ensure it remains strongly alkaline (pH
> 12). The reaction time can vary, but several hours are generally sufficient for complete
hydrolysis of carbamates.

o Neutralization (Optional): Once the hydrolysis is complete, the resulting solution may be
neutralized with a suitable acid (e.g., hydrochloric acid) if required by your institution's waste
disposal guidelines.

o Disposal: The final solution should be collected in a properly labeled hazardous waste
container for disposal through a licensed environmental waste management company.

Disposal Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of TRANID.
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Fig. 1: General workflow for the safe disposal of TRANID waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b188043?utm_src=pdf-body-img
https://www.benchchem.com/product/b188043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Hazard Identification

Acute Toxicity

(Cholinesterase Inhibitor) Toxic Fumes on Heating Aquatic Toxicity

Safety Measures

y

Mandatory PPE
(Nitrile/Neoprene Gloves, etc.)

wﬂ)osal I;rocedure

Chemical Degradation |gq— |

(Alkaline Hydrolysis)

:

Segregated Hazardous Waste Collection

:

Licensed Waste Management

Use in Fume Hood Accessible Spill Kit

Click to download full resolution via product page

Fig. 2: Logical relationships between hazards, safety measures, and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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